N-(3,3-Dimethylbutan-2-yl)thietan-3-amine

• Molecular Formula: C9H19NS
• Molecular Weight: 173.32 g/mol
• IUPAC Name: N-(3,3-dimethylbutan-2-yl)thietan-3-amine
• InChI: InChI=1S/C9H19NS/c1-7(9(2,3)4)10-8-5-11-6-8/h7-8,10H,5-6H2,1-4H3
• InChI Key: NGLMFJGJKVBMMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C)NC1CSC1

Description

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is a chemical compound with the molecular formula C9H19NS. It is primarily used in industrial and scientific research applications. This compound is not intended for medical or clinical use in humans or animals .

Chemical Reactions Analysis

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is used in various scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: It may be used in biochemical studies to understand its interactions with biological molecules.

Medicine: While not used clinically, it can be studied for its potential pharmacological properties.

Industry: It may be used in the development of new materials or chemical processes.

Mechanism of Action

The specific mechanism of action of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is not well-documented. Generally, the compound’s effects are determined by its interactions with molecular targets and pathways within a given system. These interactions can involve binding to specific receptors, enzymes, or other biomolecules, leading to various biochemical and physiological effects .

Comparison with Similar Compounds

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine can be compared with other similar compounds, such as:

• N-(3,3-Dimethylbutan-2-yl)thietan-2-amine
• N-(3,3-Dimethylbutan-2-yl)thietan-4-amine

These compounds share a similar core structure but differ in the position of the amine group. The unique positioning of the amine group in this compound may result in distinct chemical and biological properties .